Cas no 3569-45-7 (Dihydromalvalsaeure)

• Product Name: Dihydromalvalsaeure
• CAS No: 3569-45-7
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 2055091
• PubChem ID: 71359694
• Update Time: 2025-04-21

Dihydromalvalsaeure Chemical and Physical Properties

Names and Identifiers

• Dihydromalvalsaeure
• Malvalsaeure
• 7-(2-octylcyclopropyl)heptanoic acid
• Dihydromalvalic acid
• DTXSID50783538
• LMFA01140033
• 3569-45-7
• DTXCID90734281
• Dihydromalvalate

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-9-12-16-15-17(16)13-10-7-8-11-14-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)
• InChI Key： FSTZKYGQVCLPSX-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC1CC1CCCCCCCC)=O

Computed Properties

• Exact Mass: 282.255880323g/mol
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3Ų

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